4-bromo-5-(isopropoxymethyl)-1-propyl-1H-pyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of “4-bromo-5-(isopropoxymethyl)-1-propyl-1H-pyrazole” can be represented by the SMILES stringBrC1=C(C(C)C)NN=C1
. This representation provides a way to visualize the structure of the molecule. Physical And Chemical Properties Analysis
The physical form of “4-bromo-5-(isopropoxymethyl)-1-propyl-1H-pyrazole” is solid . Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the sources I found.Scientific Research Applications
Synthesis and Chemical Properties
4-Bromo-1H-pyrazole derivatives have been extensively studied for their synthesis and chemical properties. For instance, the synthesis of N-substituted 1-(2-aminoethyl)-3,5-diphenyl-1H-pyrazoles and their 4-bromo derivatives is well-documented. These compounds have shown a range of activities, including moderate hypotensive and bradycardiac activities, and are notable for their analgesic properties in mice (Bondavalli et al., 1988). Additionally, 4-bromo-1-phenyl-sulphonylpyrazole has been used in directed lithiation, offering a route to vicinally disubstituted pyrazoles, which are useful in various chemical syntheses (Heinisch, Holzer, & Pock, 1990).
Biological and Pharmacological Studies
Studies have also explored the biological and pharmacological aspects of these compounds. Research into 4-bromo-2-(1-substituted-5-aryl-pyrazolin-3yl)-naphthalen-1-ols has shown significant antimicrobial activities, highlighting their potential in the development of new antimicrobial agents (Sherkar & Bhandarkar, 2015). Furthermore, the synthesis of various 1H-pyrazole derivatives has been reported, with some compounds evaluated for their anti-inflammatory and antimicrobial activities, showing promising results (Bekhit & Fahmy, 2003).
Material Science and Chemistry Applications
In the field of material science and chemistry, brominated trihalomethylenones, including 4-bromo derivatives, have been used as versatile precursors in the synthesis of various pyrazoles. These compounds demonstrate potential in the creation of new materials and chemical entities, offering moderate to good yields in simple methodologies (Martins et al., 2013).
properties
IUPAC Name |
4-bromo-5-(propan-2-yloxymethyl)-1-propylpyrazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17BrN2O/c1-4-5-13-10(7-14-8(2)3)9(11)6-12-13/h6,8H,4-5,7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXMOQISRJITFBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=C(C=N1)Br)COC(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-5-(isopropoxymethyl)-1-propyl-1H-pyrazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.